Cas no 4426-52-2 (2-aminobutane-1,4-diol)

• Product Name: 2-aminobutane-1,4-diol
• CAS No: 4426-52-2
• MF: C₄H₁₁NO₂
• MW: 105.135641336441
• MDL: MFCD18205986
• CID: 2827774
• PubChem ID: 14325613
• Update Time: 2025-05-23

2-aminobutane-1,4-diol Chemical and Physical Properties

Names and Identifiers

• MFCD18205986
• DTXSID40558979
• EN300-297145
• SCHEMBL59325
• CS-0091333
• PYBVXNWDSBYQSA-UHFFFAOYSA-N
• AS-44403
• SB46013
• AKOS006339527
• 4426-52-2
• SB84511
• 2-amino-1,4-butanediol
• 2-aminobutane-1,4-diol

• MDL： MFCD18205986
• Inchi： 1S/C4H11NO2/c5-4(3-7)1-2-6/h4,6-7H,1-3,5H2
• InChI Key： PYBVXNWDSBYQSA-UHFFFAOYSA-N
• SMILES： OCC(CCO)N

Computed Properties

• Exact Mass: 105.078978594Da
• Monoisotopic Mass: 105.078978594Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 40.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 269.4±20.0 °C at 760 mmHg
• Flash Point: 116.8±21.8 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-aminobutane-1,4-diol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on 2-aminobutane-1,4-diol

Recent Advances in the Research of 2-Aminobutane-1,4-diol (CAS: 4426-52-2) in Chemical Biology and Pharmaceutical Applications

2-Aminobutane-1,4-diol (CAS: 4426-52-2) is a versatile chemical compound with significant potential in chemical biology and pharmaceutical research. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, including chiral drugs and peptidomimetics. This research briefing provides an overview of the latest advancements related to this compound, focusing on its synthetic applications, biological activities, and potential therapeutic uses.

One of the most notable developments in the field is the use of 2-aminobutane-1,4-diol as a building block for the synthesis of γ-aminobutyric acid (GABA) analogs. Researchers have demonstrated its utility in the preparation of novel GABA receptor modulators, which show promise in the treatment of neurological disorders such as epilepsy and anxiety. The compound's chiral nature allows for the stereoselective synthesis of these analogs, enhancing their pharmacological efficacy and reducing off-target effects.

In addition to its role in GABA analog synthesis, 2-aminobutane-1,4-diol has been investigated for its potential as a precursor in the production of antiviral agents. Recent studies have explored its incorporation into nucleoside analogs, which exhibit inhibitory activity against RNA viruses, including SARS-CoV-2. The compound's ability to form stable hydrogen bonds with viral polymerases makes it a valuable scaffold for designing next-generation antiviral drugs.

Another area of interest is the application of 2-aminobutane-1,4-diol in the development of biodegradable polymers. Researchers have utilized its bifunctional nature to create polyurethane-based materials with enhanced mechanical properties and biocompatibility. These materials are being explored for use in drug delivery systems and tissue engineering, offering a sustainable alternative to conventional synthetic polymers.

Despite these promising applications, challenges remain in the large-scale production and purification of 2-aminobutane-1,4-diol. Recent advancements in catalytic asymmetric synthesis have addressed some of these issues, enabling higher yields and enantiomeric purity. For instance, the use of chiral catalysts in the hydrogenation of 2-amino-1,4-butanediol derivatives has shown significant improvements in efficiency and selectivity.

In conclusion, 2-aminobutane-1,4-diol (CAS: 4426-52-2) continues to be a compound of great interest in chemical biology and pharmaceutical research. Its versatility as a synthetic intermediate, combined with its potential therapeutic applications, underscores its importance in the field. Future research is expected to further explore its utility in drug discovery and material science, paving the way for innovative solutions to pressing medical and environmental challenges.